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Introduction

Fehling's solution is a widely utilized chemical reagent in analytical chemistry, particularly in the

fields of biochemistry and drug development, for the detection of reducing substances.[1] It is

principally used to differentiate between water-soluble aldehydes and ketone functional groups.

[2] A common application is the determination of reducing sugars, which is crucial in various

biological and pharmaceutical assays.[1][3] The reagent is composed of two separate

solutions, Fehling's A (an aqueous solution of copper(II) sulfate) and Fehling's B (an alkaline

solution of potassium sodium tartrate, also known as Rochelle salt), which are mixed in equal

volumes immediately prior to use to form the active deep blue reagent.[2][4]

The Rochelle salt in Fehling's solution acts as a chelating agent, forming a stable bis(tartrate)

complex with Cu²⁺ ions in an alkaline medium.[1][5] This prevents the precipitation of copper(II)

hydroxide.[6] When heated in the presence of a reducing agent, such as an aldehyde, the

copper(II) ions are reduced to copper(I) ions, resulting in the formation of a characteristic brick-

red precipitate of copper(I) oxide.[2][5]

This document provides a detailed protocol for the preparation of Fehling's solution, intended

for researchers, scientists, and drug development professionals.
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The following table summarizes the quantitative composition of Fehling's solutions A and B.

Several formulations exist; a commonly cited and reliable formulation is presented below.

Solution Reagent
Chemical
Formula

Molar Mass (
g/mol )

Concentration
(g/L)

Fehling's A

Copper(II)

Sulfate

Pentahydrate

CuSO₄·5H₂O 249.68 69.3 g/L

Fehling's B

Potassium

Sodium Tartrate

Tetrahydrate

(Rochelle Salt)

KNaC₄H₄O₆·4H₂

O
282.22 346 g/L

Sodium

Hydroxide
NaOH 40.00 100 g/L

Note: The concentrations are based on a final volume of 1 liter of each solution.

Experimental Protocols
1. Preparation of Fehling's Solution A (Copper(II) Sulfate Solution)

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O), analytical reagent grade

Distilled or deionized water

Dilute sulfuric acid

500 mL volumetric flask

Beaker

Glass stirring rod

Weighing scale
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Procedure:

Weigh out 34.65 g of copper(II) sulfate pentahydrate.[4]

Transfer the copper sulfate to a beaker containing approximately 400 mL of distilled water.

Stir the solution with a glass rod until the copper sulfate is completely dissolved.

Add a few drops of dilute sulfuric acid to the solution.[7]

Carefully transfer the solution to a 500 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask.

Add distilled water to the volumetric flask until the meniscus reaches the 500 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store in a clean, properly labeled glass bottle with a rubber stopper at room temperature.

[1][8]

2. Preparation of Fehling's Solution B (Alkaline Rochelle Salt Solution)

Materials:

Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O), analytical reagent grade

Sodium hydroxide (NaOH), pellets or flakes, analytical reagent grade

Distilled or deionized water

500 mL volumetric flask

Beaker

Glass stirring rod

Weighing scale
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Procedure:

Weigh out 173 g of potassium sodium tartrate tetrahydrate (Rochelle salt) and 50 g of

sodium hydroxide.[4]

Carefully transfer the sodium hydroxide to a beaker containing approximately 400 mL of

distilled water. Caution: The dissolution of sodium hydroxide is highly exothermic. The

beaker will become hot. Handle with care.

Stir the solution gently until the sodium hydroxide is completely dissolved. Allow the

solution to cool to room temperature.

Once cooled, add the weighed Rochelle salt to the sodium hydroxide solution.

Stir until the Rochelle salt is completely dissolved.

Transfer the solution to a 500 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the

volumetric flask.

Add distilled water to the volumetric flask until the meniscus reaches the 500 mL mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store in a clean, properly labeled glass bottle with a rubber stopper at room temperature.

[1][8]

3. Preparation of Active Fehling's Solution (for immediate use)

Procedure:

Just before performing a test, mix equal volumes of Fehling's solution A and Fehling's

solution B in a clean test tube or flask.[1][4]

The resulting solution should be a deep blue color and is the active Fehling's reagent.[3]

This mixed solution is not stable and should be used immediately.[7][9]
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Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and a lab coat, when handling chemicals.

Sodium hydroxide is corrosive and can cause severe burns. Handle with extreme care.

Copper(II) sulfate is harmful if swallowed and is an irritant. Avoid contact with skin and eyes.

Work in a well-ventilated area.

Mandatory Visualization

Preparation of Fehling's Solution A

Preparation of Fehling's Solution B

Preparation of Active Fehling's ReagentWeigh Copper(II) Sulfate
Pentahydrate

Dissolve in
Distilled Water

Add Dilute
Sulfuric Acid

Transfer to
Volumetric Flask Add Water to Volume Homogenize Store Solution A

Mix Equal Volumes of
Solution A and Solution B

Weigh Sodium Hydroxide
& Rochelle Salt

Dissolve NaOH in
Distilled Water (Cool)

Dissolve Rochelle Salt
in NaOH Solution

Transfer to
Volumetric Flask Add Water to Volume Homogenize Store Solution B

Active Fehling's Solution
(Deep Blue) Perform Test

Click to download full resolution via product page

Caption: Workflow for the preparation of Fehling's solutions A, B, and the active reagent.
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Caption: Principle of the Fehling's test reaction with a reducing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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